Cas no 1806069-41-9 (3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine)

3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, which imparts distinct physicochemical properties. The presence of difluoromethyl and fluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical applications. The methyl group at the 2-position further contributes to steric and electronic modulation, influencing reactivity and selectivity in synthetic pathways. This compound is particularly useful in the development of bioactive molecules, where fluorination is leveraged to improve binding affinity and bioavailability. Its structural features also facilitate its use in cross-coupling reactions and as a building block for heterocyclic frameworks.

3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine structure

1806069-41-9 structure

Product name:3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine

CAS No:1806069-41-9

MF:C₈H₈F₃N

MW:175.151032447815

CID:4847538

3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine
- Inchi： 1S/C8H8F3N/c1-5-7(8(10)11)6(4-9)2-3-12-5/h2-3,8H,4H2,1H3
- InChI Key： JMAZFZHEQSVJOZ-UHFFFAOYSA-N
- SMILES： FC(C1C(C)=NC=CC=1CF)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 140
XLogP3: 2
Topological Polar Surface Area: 12.9

3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029076786-500mg	3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine	1806069-41-9	97%	500mg	$798.70	2022-04-01
Alichem	A029076786-1g	3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine	1806069-41-9	97%	1g	$1,534.70	2022-04-01
Alichem	A029076786-250mg	3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine	1806069-41-9	97%	250mg	$470.40	2022-04-01

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Additional information on 3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine

Comprehensive Analysis of 3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine (CAS No. 1806069-41-9)

In the realm of fluorinated pyridine derivatives, 3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine (CAS No. 1806069-41-9) stands out as a compound of significant interest due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries such as "what is 3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine used for" and "how to synthesize fluorinated pyridines."

The compound's molecular formula, C₈H₈F₃N, highlights its fluorine-rich nature, which contributes to its stability and reactivity in various chemical reactions. Researchers have explored its role as a building block in agrochemicals and pharmaceutical intermediates, aligning with the growing demand for sustainable chemical solutions. Its difluoromethyl and fluoromethyl groups enhance its lipophilicity, making it valuable in drug design for improved bioavailability.

Recent studies emphasize the compound's relevance in green chemistry initiatives, particularly in reducing environmental impact. For instance, its application in catalysis and material science has garnered attention, answering questions like "are fluorinated pyridines eco-friendly." Innovations in microwave-assisted synthesis have also streamlined its production, addressing efficiency concerns in industrial settings.

From a commercial perspective, 3-(Difluoromethyl)-4-(fluoromethyl)-2-methylpyridine is gaining traction in high-performance materials, such as liquid crystals and polymers. Its thermal stability and electronic properties make it suitable for optoelectronic devices, a hotspot in modern research. Users searching for "advanced pyridine derivatives" or "fluorine in material science" will find this compound particularly noteworthy.

In summary, CAS No. 1806069-41-9 exemplifies the intersection of innovation and practical utility in organic chemistry. Its versatility across industries—from life sciences to renewable energy—positions it as a key player in future technological advancements. This aligns with trending searches like "next-generation fluorinated compounds" and "pyridine derivatives 2024," underscoring its enduring relevance.